Cas no 866728-49-6 (5-(3-methylphenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 5-(3-methylphenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866728-49-6
• MF: C₂₄H₁₉N₃
• MW: 349.427765130997
• CID: 5754936
• PubChem ID: 2136911
• Update Time: 2023-11-21

5-(3-methylphenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• AKOS001814140
• 866728-49-6
• 5-(3-methylbenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline
• 5-[(3-methylphenyl)methyl]-3-phenyl-5H-pyrazolo[4,3-c]quinoline
• F1604-0557
• 5-[(3-methylphenyl)methyl]-3-phenylpyrazolo[4,3-c]quinoline
• 5H-Pyrazolo[4,3-c]quinoline, 5-[(3-methylphenyl)methyl]-3-phenyl-
• 5-(3-methylphenyl)methyl-3-phenyl-5H-pyrazolo4,3-cquinoline

• Inchi： 1S/C24H19N3/c1-17-8-7-9-18(14-17)15-27-16-21-23(19-10-3-2-4-11-19)25-26-24(21)20-12-5-6-13-22(20)27/h2-14,16H,15H2,1H3
• InChI Key： UBSWWJQZLDJYRP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(C=CC=C2)C2=NN=C(C3=CC=CC=C3)C2=C1

Computed Properties

• Exact Mass: 349.157897619g/mol
• Monoisotopic Mass: 349.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines